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Ethyl N-[(3S)-5-chloro-3-[[4-(diethylamino)-2-methylphenyl]iminomethyl]-4-methyl-6-oxocyclohexa-1,4-dien-1-yl]carbamate Ethyl N-[(3S)-5-chloro-3-[[4-(diethylamino)-2-methylphenyl]iminomethyl]-4-methyl-6-oxocyclohexa-1,4-dien-1-yl]carbamate
Brand Name: Vulcanchem
CAS No.: 125630-94-6
VCID: VC0238062
InChI: InChI=1S/C22H28ClN3O3/c1-6-26(7-2)17-9-10-18(14(4)11-17)24-13-16-12-19(25-22(28)29-8-3)21(27)20(23)15(16)5/h9-13,16H,6-8H2,1-5H3,(H,25,28)/t16-/m1/s1
SMILES: CCN(CC)C1=CC(=C(C=C1)N=CC2C=C(C(=O)C(=C2C)Cl)NC(=O)OCC)C
Molecular Formula: C22H28ClN3O3
Molecular Weight: 417.9 g/mol

Ethyl N-[(3S)-5-chloro-3-[[4-(diethylamino)-2-methylphenyl]iminomethyl]-4-methyl-6-oxocyclohexa-1,4-dien-1-yl]carbamate

CAS No.: 125630-94-6

Main Products

VCID: VC0238062

Molecular Formula: C22H28ClN3O3

Molecular Weight: 417.9 g/mol

Ethyl N-[(3S)-5-chloro-3-[[4-(diethylamino)-2-methylphenyl]iminomethyl]-4-methyl-6-oxocyclohexa-1,4-dien-1-yl]carbamate - 125630-94-6

CAS No. 125630-94-6
Product Name Ethyl N-[(3S)-5-chloro-3-[[4-(diethylamino)-2-methylphenyl]iminomethyl]-4-methyl-6-oxocyclohexa-1,4-dien-1-yl]carbamate
Molecular Formula C22H28ClN3O3
Molecular Weight 417.9 g/mol
IUPAC Name ethyl N-[(3S)-5-chloro-3-[[4-(diethylamino)-2-methylphenyl]iminomethyl]-4-methyl-6-oxocyclohexa-1,4-dien-1-yl]carbamate
Standard InChI InChI=1S/C22H28ClN3O3/c1-6-26(7-2)17-9-10-18(14(4)11-17)24-13-16-12-19(25-22(28)29-8-3)21(27)20(23)15(16)5/h9-13,16H,6-8H2,1-5H3,(H,25,28)/t16-/m1/s1
Standard InChIKey PXALOSRQFNJYSK-MRXNPFEDSA-N
Isomeric SMILES CCN(CC)C1=CC(=C(C=C1)N=C[C@H]2C=C(C(=O)C(=C2C)Cl)NC(=O)OCC)C
SMILES CCN(CC)C1=CC(=C(C=C1)N=CC2C=C(C(=O)C(=C2C)Cl)NC(=O)OCC)C
Canonical SMILES CCN(CC)C1=CC(=C(C=C1)N=CC2C=C(C(=O)C(=C2C)Cl)NC(=O)OCC)C
Synonyms ethyl N-(5-chloro-3-(4-(diethylamino)-2-methylphenylimino)-4-methyl-6-oxo-1,4-cyclohexadienyl)carbamate
PubChem Compound 3086617
Last Modified Nov 11 2021
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